Cas no 167858-55-1 (1-bromo-4-(4-propylcyclohexyl)benzene)

• Product Name: 1-bromo-4-(4-propylcyclohexyl)benzene
• CAS No: 167858-55-1
• MF: C₁₅H₂₁Br
• MW: 281.231243848801
• CID: 1355705
• PubChem ID: 5209939
• Update Time: 2025-04-20

1-bromo-4-(4-propylcyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(4-propylcyclohexyl)benzene
• 1-BROMO-4-(4'-PROPYLCYCLOHEXYL)BENZENE
• STK018858
• AMY25202
• 1-(trans-4-n-propylcyclohexyl)-4-bromobenzene
• DTXSID401006940
• CS-0152579
• AKOS015914930
• 1-bromo-4-((1s,4r)-4-propylcyclohexyl)benzene
• SCHEMBL13295983
• 86579-53-5
• AKOS005378407
• SCHEMBL2914251
• J-504436
• 1-Bromo-4-(trans-4-propylcyclohexyl)benzene
• GMZABADCQVWQPS-UHFFFAOYSA-N
• SB66308
• D84149
• 1-Bromo-4-(Trans-4-n-Propylcyclohexyl)Benzene
• Benzene, 1-bromo-4-(trans-4-propylcyclohexyl)-
• 167858-55-1
• 4-(4-propylcyclohexyl)bromobenzene
• 4-(trans-4-propylcyclohexyl)phenyl bromide
• DS-4790
• DB-019079
• DA-09466
• SCHEMBL712896
• A24048

• Inchi： 1S/C15H21Br/c1-2-3-12-4-6-13(7-5-12)14-8-10-15(16)11-9-14/h8-13H,2-7H2,1H3
• InChI Key： GMZABADCQVWQPS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1CCC(CCC)CC1

Computed Properties

• Exact Mass: 280.08273
• Monoisotopic Mass: 280.08266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.0E-5 g/L) (25 ºC),
• PSA: 0